Cas no 1736-85-2 (2-Fluoro-1,3-dimethyl-5-nitrobenzene)

2-Fluoro-1,3-dimethyl-5-nitrobenzene Properties

Names and Identifiers

• 2-Fluoro-1,3-dimethyl-5-nitrobenzene
• Benzene, 2-fluoro-1,3-dimethyl-5-nitro-
• 1-Fluoro-2,6-dimethyl-4-nitrobenzene
• 2-Fluoro-5-nitro-m-xylene
• 3,5-Dimethyl-4-fluoronitrobenzene
• VJEBIHTVWPSCEM-UHFFFAOYSA-N
• 4-fluoro-3,5-dimethylnitrobenzene
• FCH1584323
• 1,3-Dimethyl-2-fluoro-5-nitrobenzene
• 3,5-dimethyl-4-fluoro-1-nitrobenzene
• AX8227211
• W3789
• ST24022233
• AKOS015998868
• DB-104601
• 1736-85-2
• MFCD22055006
• O10774
• AS-18160
• CS-W005736
• 2-fluoro-1,3-dimethyl-5-nitro-benzene
• A881747
• DTXSID20463653
• SCHEMBL76981
• SY037765
• 3,5-dimethyl-4-fluoronitrobenzene
• 2-Fluoro-1,3-diMethyl-5-nitrobenzene
• +Expand

• MDL： MFCD22055006
• InChIKey： VJEBIHTVWPSCEM-UHFFFAOYSA-N
• Inchi： 1S/C8H8FNO2/c1-5-3-7(10(11)12)4-6(2)8(5)9/h3-4H,1-2H3
• SMILES： FC1C(C([H])([H])[H])=C([H])C(=C([H])C=1C([H])([H])[H])[N+](=O)[O-]

Computed Properties

• Exact Mass: 169.05394
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 169.05390666g/mol
• Heavy Atom Count: 12
• Complexity: 168
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 45.8

Experimental Properties

• PSA: 43.14
• Boiling Point: 111-112 ºC (14 Torr)
• Melting Point: 42-43 ºC
• Flash Point: 108.6±25.9 ºC,
• Solubility: Very slightly soluble (0.17 g/l) (25 º C),
• Density: 1.225±0.06 g/cm3 (20 ºC 760 Torr),